molecular formula C13H18O2S B8284039 5,5-Diethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid

5,5-Diethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid

Cat. No.: B8284039
M. Wt: 238.35 g/mol
InChI Key: OAPDVGOWBVNNOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,5-Diethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid is a useful research compound. Its molecular formula is C13H18O2S and its molecular weight is 238.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18O2S

Molecular Weight

238.35 g/mol

IUPAC Name

5,5-diethyl-6,7-dihydro-4H-2-benzothiophene-1-carboxylic acid

InChI

InChI=1S/C13H18O2S/c1-3-13(4-2)6-5-10-9(7-13)8-16-11(10)12(14)15/h8H,3-7H2,1-2H3,(H,14,15)

InChI Key

OAPDVGOWBVNNOL-UHFFFAOYSA-N

Canonical SMILES

CCC1(CCC2=C(SC=C2C1)C(=O)O)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5,5-diethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid ethyl ester (14.2 g, 53.38 mmol) in ethanol (250 mL) and 2 N aq. LiOH (250 mL) is stirred at 65° C. for 18 h. The mixture is diluted with 1 N aq. NaOH and extracted with diethyl ether. The aq. phase is acidified to pH 2 with 2 N aq. HCl and extracted with DCM. The combined DCM extracts are dried over Na2SO4, filtered, and the solvent is removed in vacuo. The crude product (11.3 g) is purified by MPLC on Rp-C18 silica gel to give 5,5-diethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid (2.93 g) as a brown oil; LC-MS: tR=1.01 min, [M+1+CH3CN]=280.19; 1H NMR (CDCl3): δ 7.12 (s, 1H), 2.99 (t, J=7.0 Hz, 2H), 2.46 (s, 2H), 1.59 (t, J=7.0 Hz, 2H), 1.40-1.20 (m, 4H), 0.84-0.74 (m, 6H).
Name
5,5-diethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid ethyl ester
Quantity
14.2 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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